Cas no 57576-52-0 (7-[3-(3-hydroxyoct-1-enyl)-4,6-dioxabicyclo[3.1.1]hept-2-yl]hept-5-enoic acid)

Thromboxane A2 is a kind of thromboxane, which is commonly used as a vasoconstrictor. It can activate platelets and make them aggregate. It is a commonly used drug to cure tissue damage and inflammation. But it can also cause angina pectoris. Thromboxane A2 is produced by prostaglandin H2 through thromboxane A synthase. It is extremely unstable in aqueous solution and will hydrolyze to thromboxane B2 within 30 seconds. Therefore, it mainly acts in the way of autocrine or paracrine mediators near the tissue< Br>

7-[3-(3-hydroxyoct-1-enyl)-4,6-dioxabicyclo[3.1.1]hept-2-yl]hept-5-enoic acid structure

57576-52-0 structure

Product Name:7-[3-(3-hydroxyoct-1-enyl)-4,6-dioxabicyclo[3.1.1]hept-2-yl]hept-5-enoic acid

CAS No:57576-52-0

Molecular Formula:C₂₀H₃₂O₅

Molecular Weight:352.4651

CID:947237

PubChem ID:5280497

7-[3-(3-hydroxyoct-1-enyl)-4,6-dioxabicyclo[3.1.1]hept-2-yl]hept-5-enoic acid Properties

Names and Identifiers

- 7-[3-(3-hydroxyoct-1-enyl)-4,6-dioxabicyclo[3.1.1]hept-2-yl]hept-5-enoic acid
- THROMBOXANE A2
- (5Z)-7-[(1S,3R,4S,5S)-3-[(1E,3S)-3-hydroxy-1-octenyl]-2,6-dioxabicyclo[3.1.1]hept-4-yl]-5-Heptenoic acid
- (5Z)-7-{(1S,3R,4S,5S)-3-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2,6-dioxabicyclo[3.1.1]hept-4-yl}hept-5-enoic acid (non-preferred name)
- (5Z,9a,11a,13E,15S)-9,11-Epoxy-15-hydroxythromboxa-5,13-dien-1-oic Acid
- (5Z,9alpha,11alpha,13E,15S)-9,11-epoxy-15-hydroxy-Thromboxa-5,13-dien-1-oic acid
- [1S-[1a,3a(1E,3R*)4b(Z),5a]]-7-[3-(3-Hydroxy-1-oc
- GTPL4482
- (Z)-7-[(1S,3R,4S,5S)-3-[(E,3S)-3-hydroxyoct-1-enyl]-2,6-dioxabicyclo[3.1.1]heptan-4-yl]hept-5-enoic acid
- (5Z,9.ALPHA.,11.ALPHA.,13E,15S)-9,11-EPOXY-15-HYDROXYTHROMBOXA-5,13-DIEN-1-OIC ACID
- (5Z)-7-[(1S,3R,4S,5S)-3-[(1E,3S)-3-hydroxy-1-octenyl]-2,6-dioxabicyclo[3.1.1]hept-4-yl]-5-Heptenoate
- 9S,11S-epoxy,15S-hydroxy-thromboxa-5Z,13E-dien-1-oic acid
- CMC_9718
- LMFA03030001
- C02198
- 7-[3-(3-hydroxy-1-octenyl)-2,6-dioxabicyclo[3.1.1]hept-4-yl]-[1S-[1alpha,3alpha(1E,3R*),4beta(Z),5alpha]]-5-Heptenoic acid
- (5Z,13E)-(15S)-9,11-epoxy-15-hydroxythromba-5,13-dienoate
- TXA-2
- Thromboxa-5,13-dien-1-oic acid, 9,11-epoxy-15-hydroxy-, (5Z,9alpha,11alpha,13E,15S)-
- (5Z,9alpha,11alpha,13E,15S)-9,11-epoxy-15-hydroxy-Thromboxa-5,13-dien-1-oate
- (5Z,13E)-(15S)-9-alpha,11-alpha-Epoxy-15-hydroxythromboxa-5,13-dienoic acid
- CAS_57576-52-0
- (5Z,13E)-(15S)-9a,11a-epoxy-15-Hydroxythromboxa-5,13-dienoate
- 7-[3-(3-hydroxy-1-octenyl)-2,6-dioxabicyclo[3.1.1]hept-4-yl]-[1S-[1alpha,3alpha(1E,3R*),4beta(Z),5alpha]]-5-Heptenoate
- UNII-4C2A5G825S
- (Z)-7-[(1S,2S,3R,5S)-3-[(E,3S)-3-hydroxyoct-1-enyl]-4,7-dioxabicyclo[3.1.1]heptan-2-yl]hept-5-enoic acid
- RCS
- CHEBI:15627
- 2,6-Dioxabicyclo[3.1.1]heptane, thromboxa-5,13-dien-1-oic acid deriv.
- Benz(a)anthracene-1,7,12(2H)-trione, 3,4-dihydro-3,6,8-trihydroxy-3-methyl-, (-)-
- 57576-52-0
- (5Z,9alpha,11alpha,13E,15S)-9,11-Epoxy-15-hydroxythromboxa-5,13-dien-1-oic acid
- AKOS040754197
- 5-Heptenoic acid, 7-(3-(3-hydroxy-1-octenyl)-2,6-dioxabicyclo(3.1.1)hept-4-yl)-, (1S-(1alpha,3alpha,3R*),4beta(Z),5alpha)-
- (5Z,9alpha,11alpha,13E,15S)-9,11-epoxy-15-hydroxythromboxa-5,13-dien-1-oic acid, [1S-[1alpha,3alpha-(1E,3R*)4beta(Z),5alpha]]-7-[3-(3-hydroxy-1-octenyl)-2,6-dioxabicyclo[3.1.1]hept-4-yl]-5-heptenoic a
- BDBM82229
- DSNBHJFQCNUKMA-SCKDECHMSA-N
- 5-Heptenoic acid, 7-[3-(3-hydroxy-1-octenyl)-2,6-dioxabicyclo[3.1.1]hept-4-yl]-, [1S-[1alpha,3alpha(1E,3R*),4beta(Z),5alpha]]-
- THROMBOXANE A2 [MI]
- 4C2A5G825S
- (5Z,9alpha,11alpha,13E,15S)-9,11-Epoxy-15-hydroxythromboxa-5,13-dien-1-oate
- (5Z,13E)-(15S)-9a,11a-epoxy-15-Hydroxythromboxa-5,13-dienoic acid
- (1S-(1alpha,3alpha,3R*),4beta(Z),5alpha)-7-(3-(3-hydroxy-1-octenyl)-2,6-dioxabicyclo(3.1.1)hept-4-yl)-5-Heptenoate
- 5-HEPTENOIC ACID, 7-((1S,3R,4S,5S)-3-((1E,3S)-3-HYDROXY-1-OCTEN-1-YL)-2,6-DIOXABICYCLO(3.1.1)HEPT-4-YL)-, (5Z)-
- (5Z,13E)-(15S)-9,11-epoxy-15-hydroxythromba-5,13-dienoic acid
- DTXSID201317452
- (5Z,13E,15S)-9alpha,11alpha-epoxy-15-hydroxythromboxa-5,13-dien-1-oic acid
- TXA2
- (5Z,13E)-(15S)-9alpha,11alpha-epoxy-15-hydroxythromboxa-5,13-dienoic acid
- (1S-(1alpha,3alpha,3R*),4beta(Z),5alpha)-7-(3-(3-hydroxy-1-octenyl)-2,6-dioxabicyclo(3.1.1)hept-4-yl)-5-Heptenoic acid
- Rabbit aorta contracting substance
- 9S,11S-epoxy,15S-hydroxy-thromboxa-5Z,13E-dien-1-oate
- (5Z,13E)-(15S)-9-alpha,11-alpha-epoxy-15-hydroxythromboxa-5,13-dienoate
- Q774909
- SCHEMBL34165
- 5-Heptenoic acid, 7-[(1S,3R,4S,5S)-3-[(1E,3S)-3-hydroxy-1-octenyl]-2,6-dioxabicyclo[3.1.1]hept-4-yl]-, (5Z)-
- (5Z,13E)-(15S)-9alpha,11alpha-Epoxy-15-hydroxythromboxa-5,13-dienoate
- CHEMBL5283529
- (Z)-7-((1S,3R,4S,5S)-3-((E,3S)-3-hydroxyoct-1-enyl)-2,6-dioxabicyclo(3.1.1)heptan-4-yl)hept-5-enoic acid
- DA-68172
- (Z)-7-((1S,2S,3R,5S)-3-((E,3S)-3-hydroxyoct-1-enyl)-4,7-dioxabicyclo(3.1.1)heptan-2-yl)hept-5-enoic acid
- (5Z, 9alpha,11 alpha,13E,15S)-9,11-epoxy-15-hydroxythromboxa-5,13-dien-1-oic acid
- A2, Thromboxane
- InChIKey： DSNBHJFQCNUKMA-SCKDECHMSA-N
- Inchi： InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18-14-20(24-17)25-18)10-7-4-5-8-11-19(22)23/h4,7,12-13,15-18,20-21H,2-3,5-6,8-11,14H2,1H3,(H,22,23)/b7-4-,13-12+/t15-,16+,17+,18-,20+/m0/s1
- SMILES： CCCCCC(C=CC1C(C2CC(O2)O1)CC=CCCCC(=O)O)O

Computed Properties

Exact Mass: 352.22497412g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 12
Monoisotopic Mass: 352.22497412g/mol
Heavy Atom Count: 25
Complexity: 459
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Topological Polar Surface Area: 76Å²

7-[3-(3-hydroxyoct-1-enyl)-4,6-dioxabicyclo[3.1.1]hept-2-yl]hept-5-enoic acid Related Literature

1. Total synthesis of a thromboxane receptor antagonist, terutroban

Wasim Ahmed,Prathama S. Mainkar,Srihari Pabbaraja,Srivari Chandrasekhar Org. Biomol. Chem. 2015 13 2951
2. The quest for supernatural products: the impact of total synthesis in complex natural products medicinal chemistry

Zhi-Chen Wu,Dale L. Boger Nat. Prod. Rep. 2020 37 1511
3. Computer calculations as an aid to drug design: more stable compounds related to thromboxane A2

J. Michael Williams J. Chem. Soc. Perkin Trans. 2 1984 1567
4. 11,12-Secoprostaglandin cyclization model in thromboxane A2 biosynthesis

Morio Kishi J. Chem. Soc. Chem. Commun. 1986 885
5. X-Ray crystal structure of a ligand at the thromboxane A2/prostaglandin H2 receptor site: (4Z)-6-[(2RS,4RS,5SR)-2-(2-chlorophenyl)-4-(2-hydroxyphenyl)-1,3-dioxan-5-yl]hex-4-enoic acid

George R. Brown,Alan J. Foubister,Mary McPartlin J. Chem. Soc. Perkin Trans. 1 1990 2158
6. Identification of key lipid metabolites during metabolic dysregulation in the diabetic retinopathy disease mouse model and efficacy of Keluoxin capsule using an UHPLC-MS-based non-targeted lipidomics approach

Nan Ge,Ling Kong,Ai-hua Zhang,Ye Sun,Man-qian Zhao,Bo Zhang,Lei Xu,Xiao Ke,Hui Sun,Xi-jun Wang RSC Adv. 2021 11 5491
7. A photochemical synthesis of a thromboxane A2 analogue via intramolecular trapping of an oxacarbene by an hydroxy group

Stephen W. Jones,Feodor Scheinmann,Basil J. Wakefield,David Middlemiss,Roger F. Newton J. Chem. Soc. Chem. Commun. 1986 1260
8. Identification of key lipid metabolites during metabolic dysregulation in the diabetic retinopathy disease mouse model and efficacy of Keluoxin capsule using an UHPLC-MS-based non-targeted lipidomics approach

Nan Ge,Ling Kong,Ai-hua Zhang,Ye Sun,Man-qian Zhao,Bo Zhang,Lei Xu,Xiao Ke,Hui Sun,Xi-jun Wang RSC Adv. 2021 11 5491
9. Theaflavin: a natural candidate to restrain thrombosis

Gang Zhang,Yani Pan,Hao Cheng,Shuying Gong,Qiang Chu,Ping Chen Food Funct. 2022 13 7572
10. Synthesis of Potential Thromboxane A2 Antagonists based on the Azabicyclo[2.2.1]heptane Skeleton

Véronique Perrin,Véronique Riveron,Christel Traversa,Geneviève Balme,Jacques Goré J. Chem. Res. (S) 1998 736
11. Rutin present in Alibertia edulis extract acts on human platelet aggregation through inhibition of cyclooxygenase/thromboxane

Caroline Honaiser Lescano,Fernando Freitas de Lima,Claudia Andrea Lima Cardoso,Silvia Cristina Heredia Vieira,Fabíola Zakia Mónica,Ivan Pires de Oliveira Food Funct. 2021 12 802

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